3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid

• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol
• IUPAC Name: 3-(1H-imidazol-5-yl)-2-[(4-methoxybenzoyl)amino]propanoic acid
• InChI: InChI=1S/C14H15N3O4/c1-21-11-4-2-9(3-5-11)13(18)17-12(14(19)20)6-10-7-15-8-16-10/h2-5,7-8,12H,6H2,1H3,(H,15,16)(H,17,18)(H,19,20)
• InChI Key: LMLSSYWZBJKKEA-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC(CC2=CN=CN2)C(=O)O
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC(CC2=C[NH+]=CN2)C(=O)[O-]

Description

3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid, also known as MRS2500, is a selective antagonist of the P2Y1 receptor. This receptor is a G protein-coupled receptor that plays a role in various physiological processes, including platelet aggregation, vascular smooth muscle contraction, and neurotransmitter release. MRS2500 has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid selectively antagonizes the P2Y1 receptor by binding to its allosteric site. The P2Y1 receptor is activated by the binding of adenosine diphosphate (ADP), which leads to the activation of various intracellular signaling pathways. By antagonizing the P2Y1 receptor, 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid inhibits the activation of these signaling pathways, leading to a decrease in physiological responses mediated by the P2Y1 receptor.
Biochemical and Physiological Effects:
3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro, 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid inhibits ADP-induced platelet aggregation and vascular smooth muscle contraction. In vivo, 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid has been shown to inhibit thrombus formation and reduce infarct size in animal models of myocardial infarction. 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid has also been shown to inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid has several advantages for lab experiments, including its selectivity for the P2Y1 receptor and its ability to inhibit various physiological responses mediated by this receptor. However, 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid also has some limitations, including its potential off-target effects and the need for careful dose optimization to avoid toxicity.

Future Directions

There are several future directions for the study of 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid and the P2Y1 receptor. One potential direction is the development of more selective and potent antagonists of the P2Y1 receptor for use in scientific research and potential therapeutic applications. Another direction is the study of the role of the P2Y1 receptor in various diseases and physiological processes, including inflammation, neurodegeneration, and pain. Additionally, the development of novel imaging techniques to visualize the P2Y1 receptor in vivo could provide valuable insights into its role in various physiological processes.

Synthesis Methods

3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid can be synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 2-amino-5-methylthiazole with 4-methoxybenzoyl chloride to form 2-(4-methoxybenzamido)-5-methylthiazole. This intermediate is then reacted with 3-bromo-2-(bromomethyl)propionic acid to form 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid.

Scientific Research Applications

3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid has been studied for its potential applications in various scientific research fields, including neuroscience, cardiovascular research, and cancer research. In neuroscience, 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid has been used to study the role of the P2Y1 receptor in synaptic transmission and plasticity. In cardiovascular research, 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid has been used to study the role of the P2Y1 receptor in platelet aggregation and vascular smooth muscle contraction. In cancer research, 3-(1H-imidazol-5-yl)-2-(4-methoxybenzamido)propanoic acid has been used to study the role of the P2Y1 receptor in tumor growth and metastasis.